Cas no 1704980-81-3 ((3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine)

• Product Name: (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine
• CAS No: 1704980-81-3
• MF: C₉H₁₄N₂O₂S₂
• MW: 246.349659442902
• MDL: MFCD28505871
• CID: 5181252
• PubChem ID: 28418345
• Update Time: 2025-08-04

(3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 1-(2-thienylsulfonyl)-, (3R)-
• (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine

• MDL： MFCD28505871
• Inchi： 1S/C9H14N2O2S2/c10-8-3-1-5-11(7-8)15(12,13)9-4-2-6-14-9/h2,4,6,8H,1,3,5,7,10H2/t8-/m1/s1
• InChI Key： LGSIMFKVBWAZMK-MRVPVSSYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC[C@@H](N)C1

Additional information on (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine

Introduction to (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine and Its Significance in Modern Chemical Biology

(3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine, with the CAS number 1704980-81-3, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery. This compound belongs to a class of molecules known for their ability to interact with biological targets in sophisticated ways, making them valuable tools for both research and therapeutic development.

The structural framework of (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine incorporates a piperidine ring, which is a common motif in many biologically active molecules. The piperidine ring provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. In addition, the presence of a thiophene-2-sulfonyl group introduces additional functional diversity, allowing for further chemical modifications and interactions with biological systems.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new pharmaceuticals. The combination of the piperidine and thiophene-sulfonyl groups creates a molecule that can engage with multiple biological pathways, making it a promising candidate for treating a variety of diseases. Recent studies have highlighted the importance of such multifunctional scaffolds in drug discovery, as they can offer advantages over traditional single-target drugs by addressing multiple aspects of a disease simultaneously.

Recent research has demonstrated that derivatives of (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine exhibit significant potential in modulating enzyme activity and receptor binding. For instance, studies have shown that certain analogs of this compound can inhibit the activity of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, including cancer, making kinase inhibitors highly sought-after therapeutic agents.

The thiophene-sulfonyl moiety in particular has been found to enhance the binding affinity of the molecule to its target proteins. This is due to the ability of the sulfonyl group to form hydrogen bonds and hydrophobic interactions with amino acid residues in the binding pocket of the target protein. Such interactions are critical for ensuring high selectivity and efficacy of the drug molecule.

In addition to its potential as an inhibitor, (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine has also been explored as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create novel compounds with tailored properties. This approach has been particularly useful in fragment-based drug design, where small molecules are used as starting points for the development of more potent and selective drugs.

The stereochemistry of (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine is another important aspect that contributes to its biological activity. The (3R) configuration at the piperidine ring indicates a specific spatial arrangement of atoms, which can significantly influence how the molecule interacts with biological targets. Studies have shown that stereochemistry plays a critical role in determining the efficacy and selectivity of drug candidates, making it an essential consideration in drug design.

Advances in computational chemistry have also facilitated the study of (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine and its derivatives. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at an atomic level. This information can be used to guide the design of new compounds with improved properties. For example, computational studies have helped identify key residues in target proteins that are crucial for binding affinity, allowing researchers to optimize their molecules accordingly.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has also been explored as a tool in chemical biology research, where it can be used to study protein function and interaction networks. By developing probes based on this scaffold, researchers can gain insights into complex biological processes and develop new methods for modulating these processes.

In conclusion, (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine (CAS no 1704980-81-3) represents a promising compound with significant potential in both drug discovery and chemical biology research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents, while its versatility allows for further exploration in various scientific contexts.